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Compound of Interest

Compound Name: N-Phenylglycine

Cat. No.: B554712 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents like N-Phenylglycine is paramount for laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

proper disposal of N-Phenylglycine, ensuring compliance with safety standards and regulatory

requirements. While N-Phenylglycine is not always classified as a hazardous substance, it is

prudent to handle its disposal with care to minimize any potential risks.[1][2]

Immediate Safety and Handling Protocols
Before initiating any disposal procedure, it is crucial to adhere to the following safety and

handling requirements:

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling N-Phenylglycine. This includes:

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Wear suitable protective gloves.[2]

Respiratory Protection: In case of dust formation, use a particle filter respirator (e.g., N95).[3]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[2]

Spill Management: In the event of a spill, follow these steps:
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Ensure adequate ventilation in the area.

Avoid the formation of dust.[3]

Carefully sweep up the spilled solid material.[4]

Shovel the swept material into a suitable, clearly labeled container for disposal.[3][4]

Prevent the chemical from entering drains or waterways.[1]

Step-by-Step Disposal Procedure
The disposal of N-Phenylglycine must be conducted systematically to ensure safety and

regulatory compliance.

Step 1: Waste Identification and Segregation

Collect all waste N-Phenylglycine, including any contaminated materials such as weighing

paper, gloves, and spatulas.

Place these materials into a designated and clearly labeled hazardous waste container.[3]

Do not mix N-Phenylglycine waste with other waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.[3]

Step 2: Waste Container Labeling and Storage

Label the waste container clearly with "Hazardous Waste" and the specific chemical name,

"N-Phenylglycine."

Store the sealed waste container in a designated, well-ventilated waste accumulation area

within the laboratory.[3]

The storage area should be away from general laboratory traffic and incompatible materials,

such as strong oxidizing agents.[1][5][6]

Step 3: Arrange for Professional Disposal
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Contact your institution's EHS department or a licensed chemical waste disposal service to

arrange for the collection and disposal of the hazardous waste container.[3]

Adhere to all local, regional, and national regulations for the disposal of chemical waste.[2][4]

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste and ensuring complete and accurate classification.[2][4]

Important "Don'ts":

DO NOT dispose of N-Phenylglycine in the regular trash.[3]

DO NOT dispose of N-Phenylglycine down the sanitary sewer.[1][3]

Regulatory Framework
The disposal of chemical waste is governed by a framework of regulations. In the United

States, the primary federal legislation is the Resource Conservation and Recovery Act (RCRA),

which outlines the procedures for managing hazardous waste from its creation to its final

disposal.[7][8] The Environmental Protection Agency (EPA) is responsible for implementing

RCRA, but states may have their own, often more stringent, regulations.[7][9] It is essential to

consult with your institution's EHS department to ensure compliance with all applicable federal,

state, and local regulations.

Quantitative Data Summary
There is no specific quantitative data, such as concentration limits for disposal, universally

defined for N-Phenylglycine. Disposal requirements are determined by the classification of the

waste according to local and national regulations.
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Data Point Value Source

Regulatory Framework

Compliance with local,

regional, and national

regulations is mandatory.

[2][4]

Disposal Method

Must be disposed of as

chemical waste through a

licensed facility.

[3]

Incompatible Materials Strong oxidizing agents. [1][5]

N-Phenylglycine Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of N-
Phenylglycine.
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Preparation & Handling

Waste Collection & Storage

Disposal & Compliance

Start: N-Phenylglycine Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Spill Occurs

Collect Waste in
Designated Container

Manage Spill:
- Ventilate

- Sweep Solid
- Containerize

Label Container:
'Hazardous Waste - N-Phenylglycine'

Store in Secure,
Ventilated Area

Consult Local, State, &
Federal Regulations (e.g., RCRA)

Contact EHS or
Licensed Disposal Service

Arrange for Professional
Waste Transport & Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N-Phenylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b554712?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-5939-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc4NzJ8YXBwbGljYXRpb24vcGRmfGFEQmtMMmhpTnk4NU1UZ3dOelk0TXpNM09UVXdMMU5FUWw4MU9UTTVYMGRDWDBWT0xuQmtaZ3wyMWM5MDBkMDRjMDMyM2ZmMjk2ODA1Y2E4ZmNlZWUwOGNmZmU3YTFjNGFmYTZjMzIzYmM5OWJhYjA5ZjFkNjk2
https://www.fishersci.com/store/msds?partNumber=AAA14182&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_N_Phthaloylglycine.pdf
https://www.fishersci.com/store/msds?partNumber=AC276080250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6235406&productDescription=N-BOC-DL-PHENYLGLYCINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://hampfordresearch.com/wp-content/uploads/2025/04/FP5360-NPG-and-FP5365-NPG-LTM-TDS-2025.pdf
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://www.benchchem.com/product/b554712#n-phenylglycine-proper-disposal-procedures
https://www.benchchem.com/product/b554712#n-phenylglycine-proper-disposal-procedures
https://www.benchchem.com/product/b554712#n-phenylglycine-proper-disposal-procedures
https://www.benchchem.com/product/b554712#n-phenylglycine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b554712?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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